molecular formula C8H14ClF2NO B6191298 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride CAS No. 1785203-38-4

4,4-difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride

Cat. No.: B6191298
CAS No.: 1785203-38-4
M. Wt: 213.65 g/mol
InChI Key: JQMNLDPFSSAMNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4,4-difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride” is a chemical compound with the molecular formula C8H14ClF2NO . It is a solid substance and is used for research purposes .


Synthesis Analysis

The synthesis of similar compounds, such as 8-oxa-2-azaspiro[4.5]decane, has been reported in the literature . A convenient synthesis method involves the use of commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a spirocyclic system, which includes a seven-membered ring and a five-membered ring . The molecule contains fluorine, nitrogen, and oxygen atoms, which can contribute to its reactivity and potential applications .


Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature . Its molecular weight is approximately 177.19 g/mol .

Safety and Hazards

The compound is classified as potentially harmful and irritating. It may cause harm if swallowed, and it may cause skin and eye irritation. It may also cause respiratory irritation . Therefore, it is recommended to handle this compound with appropriate safety measures .

Future Directions

The compound “4,4-difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride” is promising for the production of important biologically active compounds . Therefore, future research could focus on exploring its potential applications in medicinal chemistry and drug discovery .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride involves the reaction of 4,4-difluoro-2-azaspiro[4.5]decane with hydrogen peroxide and acetic acid to form 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4,4-difluoro-2-azaspiro[4.5]decane", "Hydrogen peroxide", "Acetic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4,4-difluoro-2-azaspiro[4.5]decane is reacted with hydrogen peroxide and acetic acid in a solvent such as methanol or ethanol to form 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane.", "Step 2: The resulting compound is then dissolved in a solvent such as water or ethanol and reacted with hydrochloric acid to form the hydrochloride salt of 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane." ] }

CAS No.

1785203-38-4

Molecular Formula

C8H14ClF2NO

Molecular Weight

213.65 g/mol

IUPAC Name

4,4-difluoro-8-oxa-2-azaspiro[4.5]decane;hydrochloride

InChI

InChI=1S/C8H13F2NO.ClH/c9-8(10)6-11-5-7(8)1-3-12-4-2-7;/h11H,1-6H2;1H

InChI Key

JQMNLDPFSSAMNT-UHFFFAOYSA-N

Canonical SMILES

C1COCCC12CNCC2(F)F.Cl

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.